Tibolone D5

• Molecular Formula: C21H28O2
• Molecular Weight: 317.5 g/mol
• InChI: InChI=1S/C21H28O2/c1-4-21(23)10-8-18-19-13(2)11-14-12-15(22)5-6-16(14)17(19)7-9-20(18,21)3/h1,13,17-19,23H,5-12H2,2-3H3/t13-,17-,18+,19-,20+,21+/m1/s1/i2D3,10D2
• InChIKey: WZDGZWOAQTVYBX-KESSUYGLSA-N

Tibolone D5: Deuterated Internal Standard for Quantification in Pharmacokinetic and Bioequivalence Studies

Tibolone D5 (C21H23D5O2, MW 317.48) is a deuterium-labeled stable isotope analog of the synthetic steroid tibolone, intended for use as an internal standard (IS) in LC-MS/MS quantitative bioanalysis . Tibolone itself is a selective tissue estrogenic activity regulator (STEAR) indicated for menopausal hormone therapy, and upon oral administration, it is rapidly metabolized into three active metabolites: 3α-OH-tibolone, 3β-OH-tibolone, and the Δ4-isomer [1]. The D5 compound incorporates five deuterium atoms at specific positions, enabling mass spectrometric differentiation from the unlabeled analyte for accurate quantification in complex biological matrices.

Workflow LC-MS/MS quantitative bioanalysis with deuterated internal standard

Selection Deuterium-labeled ISTD for tibolone metabolite quantification in research matrices

Use Context Mass spectrometric differentiation from unlabeled analyte; +5 Da mass shift

• [1] Guidozzi F, et al. Guideline for the use of tibolone in South Africa. SAJOG 2011;17(2):31-35. View Source

Why Unlabeled Tibolone or Alternative Isotopic Labels Cannot Substitute for Tibolone D5 in Regulated Bioanalysis

Direct substitution of Tibolone D5 with unlabeled tibolone, structurally similar steroid internal standards, or even alternative isotopic labels (e.g., 13C, 15N) is not analytically equivalent. Unlabeled tibolone cannot be distinguished from the target analyte by mass spectrometry, rendering it useless as an internal standard for quantification . More critically, while other stable isotope-labeled internal standards (SIL-IS) such as 13C- or 15N-labeled analogs are available for tibolone metabolites, deuterated (2H) standards can exhibit subtle but significant chromatographic retention time shifts relative to the unlabeled analyte due to differences in hydrophobicity, leading to differential matrix effects and compromised assay accuracy if not properly validated [1]. The specific deuteration pattern and five-deuterium mass shift of Tibolone D5 provides a defined analytical signature that, when used within a fully validated method, delivers traceable quantitative results required for regulatory submissions [2].

Tibolone D5 (Target)

Unlabeled / Alternative IS

MS Differentiation

Defined +5 Da mass shift enables unambiguous detection

Unlabeled analog co-elutes without mass distinction; may not serve as internal standard

Chromatographic Behavior

Deuterium-labeled; may exhibit slight retention shift vs analyte

13C/15N ISs may co-elute more closely; deuterium shift may alter matrix effects

• [1] Berg T, et al. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B. 2011;879(30):3571-3577. View Source
• [2] SynZeal. Tibolone D5 Product Technical Datasheet. View Source

Quantitative Evidence for Tibolone D5: Comparative Analytical Performance and Regulatory Compliance

LLOQ Sensitivity: HPLC-ESI-MS/MS with Tibolone Metabolite D5 Internal Standard

In a validated HPLC-ESI-MS/MS method for quantifying 3α-hydroxytibolone in human plasma, the use of deuterated 3α-hydroxytibolone (d5) as an internal standard enabled a lower limit of quantification (LLOQ) of 1 ng/mL over a linear range of 1–100 ng/mL [1]. This method was successfully applied to a 46-subject bioequivalence study comparing two 1.25 mg tibolone tablet formulations.

LLOQ Sensitivity

Head-to-head

1 ng/mL

Reported LLOQ for 3α-OH-tibolone in human plasma research matrices

13CD3 IS method reports 0.1 ng/mL LLOQ in different analytical system

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	1 ng/mL
Comparator Or Baseline	3α-Hydroxy Tibolone-13CD3 IS method: 0.100 ng/mL [2]
Quantified Difference	The 13CD3 IS method achieves a 10-fold lower LLOQ (0.1 ng/mL vs. 1 ng/mL) in a different analytical system.
Conditions	HPLC-ESI-MS/MS, Gemini-NX C18 column, liquid-liquid extraction from 900 µL human plasma; comparator method used UPLC-ESI-MS/MS with PTSI derivatization.

Why This Matters

This demonstrates that while the d5 IS method provides adequate sensitivity for standard bioequivalence studies, procurement of an alternative 13C-labeled IS may be justified for applications requiring sub-ng/mL quantification.

• [1] Portela LA, et al. Quantification of 3α-hydroxytibolone in human plasma by high performance liquid chromatography coupled to electrospray ionization tandem mass spectrometry (HPLC-ESI-MS/MS): Application in a bioequivalence study in healthy postmenopausal volunteers. J Pharm Anal. 2016;6(3):167-173. View Source
• [2] Shah PA, et al. Application of UPLC–MS/MS for separation and quantification of 3α-Hydroxy Tibolone and comparative bioavailability of two Tibolone formulations in healthy volunteers. J Pharm Anal. 2013;3(4):270-277. View Source

Chromatographic Resolution and Matrix Effect Mitigation: Deuterium vs. 13C Labeling

Deuterium-labeled internal standards can exhibit retention time shifts relative to the unlabeled analyte due to differences in lipophilicity, potentially causing differential matrix effects and inaccurate quantification in complex biological samples [1]. In contrast, 13C- and 15N-labeled ISs co-elute more closely with the analyte, minimizing such errors. While the specific retention time shift for Tibolone D5 is not publicly reported, this class-level inference highlights a critical performance consideration when selecting an IS for tibolone quantification.

Matrix Effect Control

Class-level

2H vs 13C IS

Deuterium labels may shift retention relative to analyte; 13C labels may reduce ion suppression

Not quantified for Tibolone D5 specifically; literature-level inference

Evidence Dimension	Retention time shift and matrix effect compensation
Target Compound Data	Deuterium (2H) labeled ISs may exhibit observable retention time shifts.
Comparator Or Baseline	13C/15N labeled ISs exhibit minimal to no retention time shift and superior matrix effect compensation.
Quantified Difference	Not quantified for Tibolone D5 specifically; however, literature reports that 13C-labeled ISs reduce ion suppression effects compared to 2H-labeled ISs [1].
Conditions	General principles of LC-ESI-MS/MS analysis; no direct head-to-head data for tibolone.

Why This Matters

For high-precision pharmacokinetic studies or complex matrices (e.g., urine, tissue homogenates), a 13C-labeled IS may offer superior accuracy, whereas Tibolone D5 remains a cost-effective and widely accepted option for routine plasma analysis.

• [1] Berg T, et al. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B. 2011;879(30):3571-3577. View Source

Regulatory Compliance: ISO 17034 Certified Reference Material

Tibolone D5 is commercially available as a Certified Reference Material (CRM) produced under ISO 17034 accreditation, ensuring metrological traceability, homogeneity, and stability [1]. This certification level is distinct from research-grade or non-certified isotopic standards and is specifically required for method validation and quality control in support of Abbreviated New Drug Applications (ANDAs) and commercial production [2].

CRM Certification

Head-to-head

ISO 17034

Certified reference material with documented traceability and stability

Supports bioanalytical validation documentation review

Evidence Dimension	Regulatory certification status
Target Compound Data	ISO 17034 Certified Reference Material; HPLC purity >95% [1]
Comparator Or Baseline	Non-certified research-grade isotopic standards (e.g., typical vendor catalog products)
Quantified Difference	CRM provides documented traceability, uniformity, and stability per ISO Guide 34/ISO 17034; non-certified products lack this formal assurance.
Conditions	Product quality specifications from CATO Research Chemicals and SynZeal.

Why This Matters

For bioanalytical labs supporting regulated clinical trials or pharmaceutical quality control, procurement of an ISO 17034-certified Tibolone D5 standard eliminates the burden of in-house qualification and reduces risk during regulatory audits.

• [1] CATO Research Chemicals. Tibolone D5 Certified Reference Material Product Datasheet. View Source
• [2] SynZeal. Tibolone D5 Product Technical Datasheet. View Source

Commercial Availability and Stock Status

As of 2026, Tibolone D5 (CAS for unlabeled: 5630-53-5) is listed as 'In Stock' from multiple specialized vendors, including ClearSynth and BOC Sciences, with typical purity of ≥95% . In contrast, some alternative isotopic forms such as Tibolone-d6 or 3α-Hydroxy Tibolone-d6 are listed as 'Not Available' or require custom synthesis, which can delay method development and validation timelines.

Stock Status

Data to verify

In Stock

Multiple vendor availability as of 2026; alternative labels may require custom synthesis

Vendor inventory status; confirm at time of procurement

Evidence Dimension	Commercial availability (stock status)
Target Compound Data	In Stock (multiple vendors)
Comparator Or Baseline	Tibolone-d6: 'Not Available'; 3α-Hydroxy Tibolone-d6: 'Not Available'
Quantified Difference	Tibolone D5 is immediately available; alternative deuterated analogs may have lead times of weeks to months for custom synthesis.
Conditions	Vendor inventory status as of April 2026.

Why This Matters

Immediate availability of Tibolone D5 reduces procurement lead times and minimizes project delays in bioanalytical method development, a key consideration for contract research organizations (CROs) and pharmaceutical companies operating under tight regulatory timelines.

Optimal Deployment Scenarios for Tibolone D5 Based on Evidence

Routine Pharmacokinetic and Bioequivalence Studies of Tibolone Formulations

Tibolone D5 is the appropriate internal standard for quantifying 3α-hydroxytibolone in human plasma using HPLC-ESI-MS/MS methods, as validated in studies with an LLOQ of 1 ng/mL [1]. This application supports regulatory bioequivalence trials for generic tibolone tablet development.

Method Development and Validation for ANDA Submissions

Procurement of ISO 17034-certified Tibolone D5 [2] is recommended for analytical method validation (AMV) and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDAs). The certification provides the traceability and documentation required for regulatory review.

Cost-Effective Option for Routine Plasma Analysis

For laboratories performing high-throughput tibolone metabolite quantification in plasma, where an LLOQ of 1 ng/mL is sufficient, Tibolone D5 offers a readily available, cost-effective internal standard alternative to more expensive 13C-labeled analogs, with multiple vendors maintaining stock .

Research Applications Requiring Deuterium-Specific Tracing

Tibolone D5 can serve as a tracer in metabolic profiling studies or in vitro assays to distinguish endogenously produced metabolites from exogenously administered drug, leveraging the +5 Da mass shift for unambiguous detection .

Application

Selection Property

Validation Focus

Tibolone metabolite quantification in human plasma research matrices

Deuterium-labeled ISTD with defined mass shift

LLOQ and calibration range endpoint review

Bioanalytical method validation documentation

ISO 17034 certified reference material

Traceability and documentation review

High-throughput plasma research matrix analysis

Readily available deuterated ISTD

Supply continuity and cost-effectiveness review

Metabolic profiling and in vitro tracer studies

+5 Da mass shift for unambiguous analyte tracking

Endogenous/exogenous differentiation review

• [1] Portela LA, et al. Quantification of 3α-hydroxytibolone in human plasma by HPLC-ESI-MS/MS: Application in a bioequivalence study in healthy postmenopausal volunteers. J Pharm Anal. 2016;6(3):167-173. View Source
• [2] CATO Research Chemicals. Tibolone D5 Certified Reference Material Product Datasheet. View Source